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Compound Focus: Herbimycin A
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Cat. No.: S529872

Introduction to Herbimycin A

Herbimycin A is an ansamycin antibiotic isolated from Streptomyces hygroscopicus [1]. It functions as a
potent inhibitor of Src family tyrosine kinases and Hsp90, disrupting oncogenic signaling and cellular stress
response pathways [2] [3] [4]. Its ability to inhibit angiogenesis and induce heat shock protein expression
makes it a significant tool for studying cancer biology and cellular mechanisms [2] [1]. This document

provides detailed protocols for its handling and application in research.

Chemical Properties & Storage

Chemical Name: (15R)-17-demethoxy-15-methoxy-11-O-methyl-geldanamycin [4] Molecular Formula:
C30H42N209 [2] [4] Molecular Weight: 574.66-574.67 g/mol [2] [4] CAS Number: 70563-58-5 [2] [1]
[4] Purity: >95% (HPLC) [1] [4] Appearance: Light yellow to yellow powder [2] [1]

Storage Conditions

Herbimycin A is both hygroscopic and photosensitive [1]. Proper storage is critical for maintaining

stability and bioactivity.
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Storage Condition Recommended Storage Duration
Powder at -20°C 3 years [2]

Stock Solution in DMSO at -80°C 6 months [2]

Stock Solution in DMSO at -20°C 1 month [2]

Stock Solution Preparation

This protocol describes how to prepare a 7.5 mg/mL stock solution of Herbimycin A in DMSO, which is a

common concentration based on its solubility [1].

Materials & Equipment

e Herbimycin A powder (e.g., from MedChemExpress, Sigma-Aldrich, or R&D Systems) [2] [1] [4]
e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

e Analytical balance

¢ Sterile microcentrifuge tubes

e Piperettes and sterile tips

¢ Ultrasonic water bath (optional, for dissolution)

Step-by-Step Protocol

¢ Preparation: Bring the Herbimycin A vial from -20°C storage and let it equilibrate to room
temperature in a desiccator to prevent moisture absorption. Centrifuge the vial briefly to ensure the
powder is at the bottom.

¢ Weighing: Accurately weigh the desired amount of Herbimycin A powder.

¢ Dissolution: Transfer the powder into a sterile microcentrifuge tube. Add the required volume of
DMSO to achieve a final concentration of 7.5 mg/mL.

¢ Mixing: Vortex the mixture thoroughly until the powder is completely dissolved. Gentle warming
(approximately 37°C) and brief sonication in an ultrasonic bath can aid in dissolution [2].

¢ Aliquoting: Immediately aliquot the stock solution into single-use volumes to avoid repeated freeze-
thaw cycles.
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e Storage: Clearly label the aliquots with date, concentration, and passage number. Store at -80°C for
up to 6 months or at -20°C for up to 1 month [2].

Preparation Table

The table below summarizes preparation details for different stock amounts.

Herbimycin A Mass DMSO Volume Final Concentration Final Volume
1 mg ~133 pL 7.5 mg/mL ~133 uL
5mg 667 puL 7.5 mg/mL 667 uL

In-Vitro Experimental Application

Herbimycin A is used to study tyrosine kinase and Hsp90-dependent processes. Below is a protocol for

treating cells and a diagram of its mechanism of action.

Cell Treatment Protocol

e Prepare Working Dilution: Thaw a single aliquot of 7.5 mg/mL Herbimycin A stock solution on ice.
Dilute directly into pre-warmed cell culture medium to achieve the desired working concentration
(typically 1-10 uM). Note: The final DMSO concentration in the culture medium should not exceed
0.1-0.5% to avoid cytotoxicity. A stock solution can be diluted in phosphate-buffered saline at a ratio
greater than 500:1 (buffer:DMSO) [1].

¢ Treat Cells: Remove growth medium from cultured cells and add the medium containing Herbimycin
A. Include a vehicle control (culture medium with the same concentration of DMSO but no
Herbimycin A).

¢ Incubate: Incubate cells at 37°C in a CO2 incubator for the required duration (e.g., 2-24 hours,
depending on the experiment).

¢ Analysis: Post-treatment, analyze cells for downstream effects such as inhibition of tyrosine
phosphorylation by western blot, reduced cell viability/proliferation (MTT assay), or inhibition of
angiogenesis in tube formation assays [2] [3].
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This diagram illustrates the primary molecular mechanisms of Herbimycin A. It directly inhibits Src family
kinases and Hsp90, leading to the disruption of key cellular processes like oncogenic signaling, protein

stability, and angiogenesis [2] [3] [4].

Critical Handling Considerations

¢ Stability: Herbimycin A is unstable in aqueous solutions. Always prepare fresh working dilutions for
each experiment and discard any unused diluted material.

e Light Sensitivity: Protect the compound from light during all steps of handling and storage due to its
photosensitive nature [1].

e Solvent Control: The DMSO vehicle can affect cellular processes. Always include a solvent control in

your experimental design.
¢ Research Use Only: Herbimycin A is for research purposes only and is not intended for diagnostic

or therapeutic use [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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